Bis(cyclopentadienyl)tungsten(IV) dichloride, 97%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Bis(cyclopentadienyl)tungsten(IV) dichloride, also known as tungstenocene dichloride, is an organometallic compound with the formula (C₅H₅)₂WCl₂. It is a dark brown solid that is soluble in organic solvents. This compound is of significant interest in the field of organometallic chemistry due to its unique structure and reactivity .
Preparation Methods
Synthetic Routes and Reaction Conditions
Bis(cyclopentadienyl)tungsten(IV) dichloride can be synthesized through the reaction of tungsten hexachloride with cyclopentadienyl sodium in an inert atmosphere. The reaction typically proceeds as follows:
WCl6+2NaC5H5→(C5H5)2WCl2+2NaCl
The reaction is carried out in a non-aqueous solvent such as tetrahydrofuran (THF) under an inert atmosphere to prevent oxidation .
Industrial Production Methods
While specific industrial production methods for bis(cyclopentadienyl)tungsten(IV) dichloride are not widely documented, the synthesis typically involves scaling up the laboratory procedures with appropriate safety and environmental controls. The use of automated reactors and continuous flow systems can enhance the efficiency and safety of the production process .
Chemical Reactions Analysis
Types of Reactions
Bis(cyclopentadienyl)tungsten(IV) dichloride undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form higher oxidation state complexes.
Reduction: It can be reduced to form lower oxidation state species.
Substitution: The chloride ligands can be substituted with other ligands such as alkyl, aryl, or phosphine groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include oxygen, hydrogen peroxide, and halogens.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are used.
Substitution: Ligand substitution reactions often require the use of nucleophiles such as Grignard reagents or organolithium compounds.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can lead to the formation of tungsten(VI) complexes, while reduction can yield tungsten(II) species .
Scientific Research Applications
Bis(cyclopentadienyl)tungsten(IV) dichloride has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of bis(cyclopentadienyl)tungsten(IV) dichloride involves its ability to coordinate with various ligands and undergo redox reactions. The compound can interact with molecular targets such as enzymes and proteins, potentially altering their activity and function. The specific pathways involved depend on the nature of the ligands and the cellular environment .
Comparison with Similar Compounds
Similar Compounds
Bis(cyclopentadienyl)titanium(IV) dichloride: Similar in structure but contains titanium instead of tungsten.
Bis(cyclopentadienyl)zirconium(IV) dichloride: Contains zirconium and is used in similar applications.
Bis(isopropylcyclopentadienyl)tungsten(IV) dihydride: A related tungsten compound with different ligands.
Uniqueness
Bis(cyclopentadienyl)tungsten(IV) dichloride is unique due to the presence of tungsten, which imparts distinct electronic and catalytic properties compared to its titanium and zirconium analogs. Its ability to form stable complexes and undergo a variety of chemical reactions makes it a valuable compound in both research and industrial applications .
Properties
Molecular Formula |
C10H10Cl2W |
---|---|
Molecular Weight |
384.9 g/mol |
InChI |
InChI=1S/2C5H5.2ClH.W/c2*1-2-4-5-3-1;;;/h2*1-5H;2*1H;/q;;;;+2/p-2 |
InChI Key |
GXMZHFAZTNJTEW-UHFFFAOYSA-L |
Canonical SMILES |
[CH]1[CH][CH][CH][CH]1.[CH]1[CH][CH][CH][CH]1.Cl[W]Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.